![molecular formula C18H26N4O2S B251126 N-[4-(4-butyryl-1-piperazinyl)phenyl]-N'-propionylthiourea](/img/structure/B251126.png)
N-[4-(4-butyryl-1-piperazinyl)phenyl]-N'-propionylthiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-butyryl-1-piperazinyl)phenyl]-N'-propionylthiourea, also known as BPTU, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BPTU is a thiourea derivative that has been synthesized through a multistep process.
Mechanism of Action
The mechanism of action of N-[4-(4-butyryl-1-piperazinyl)phenyl]-N'-propionylthiourea is not fully understood. However, studies have shown that this compound inhibits the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This inhibition leads to a decrease in the pH of the extracellular environment, which in turn inhibits the growth of cancer cells and improves glucose uptake and insulin sensitivity in diabetic rats.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, which is a form of programmed cell death. This compound has also been shown to improve glucose uptake and insulin sensitivity in diabetic rats by increasing the expression of glucose transporter proteins and insulin receptor proteins.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[4-(4-butyryl-1-piperazinyl)phenyl]-N'-propionylthiourea in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising candidate for the development of new cancer therapies. Another advantage is its ability to improve glucose uptake and insulin sensitivity in diabetic rats, which makes it a potential candidate for the development of new diabetes treatments. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.
Future Directions
There are several future directions for the study of N-[4-(4-butyryl-1-piperazinyl)phenyl]-N'-propionylthiourea. One direction is the development of new cancer therapies based on the inhibition of carbonic anhydrase activity. Another direction is the development of new diabetes treatments based on the improvement of glucose uptake and insulin sensitivity. Additionally, further studies are needed to determine the optimal dosage and potential side effects of this compound, as well as its potential applications in other fields of scientific research.
Synthesis Methods
The synthesis of N-[4-(4-butyryl-1-piperazinyl)phenyl]-N'-propionylthiourea involves the reaction of 4-butyryl-1-piperazinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 4-aminophenylpropionitrile to form the corresponding nitrile. The nitrile is then reduced with lithium aluminum hydride to form the corresponding amine. The final step involves the reaction of the amine with thiourea to form this compound.
Scientific Research Applications
N-[4-(4-butyryl-1-piperazinyl)phenyl]-N'-propionylthiourea has been studied for its potential applications in various fields of scientific research. One of the major areas of research is in the field of cancer. Studies have shown that this compound has the potential to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential use in the treatment of diabetes. Studies have shown that this compound has the ability to improve glucose uptake and insulin sensitivity in diabetic rats.
Properties
Molecular Formula |
C18H26N4O2S |
---|---|
Molecular Weight |
362.5 g/mol |
IUPAC Name |
N-[[4-(4-butanoylpiperazin-1-yl)phenyl]carbamothioyl]propanamide |
InChI |
InChI=1S/C18H26N4O2S/c1-3-5-17(24)22-12-10-21(11-13-22)15-8-6-14(7-9-15)19-18(25)20-16(23)4-2/h6-9H,3-5,10-13H2,1-2H3,(H2,19,20,23,25) |
InChI Key |
IZQKYQDQGMOXDM-UHFFFAOYSA-N |
SMILES |
CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)CC |
Canonical SMILES |
CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)CC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.